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Compound of Interest

Compound Name: Lesinurad
CAS No.: 1890222-25-9
Cat. No.: B10764080

Get Quote

The following table summarizes key quantitative and qualitative data from safety data sheets

(SDS) regarding lesinurad.
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o Precautionary Statement /
Hazard Category GHS Classification . oo
Disposal Guideline

H302: Harmful if swallowed.[1]

Acute Oral Toxicity Category 4
[21[3]

H362: May cause harm to
breast-fed children.[1]

Effects on or via Lactation -

Hazard to the Aquatic H400: Very toxic to aquatic life.
] Category 1

Environment (Acute) [1]

Hazard to the Aquatic H410: Very toxic to aquatic life
i ) Category 1 ) ]

Environment (Chronic) with long lasting effects.[1][2]

P501: Dispose of
contents/container to an

Primary Disposal Route - o .
approved incineration plant.[1]

[2](3]

P273: Avoid release to the

Environmental Precautions - )
environment.[1][2]

Spill Management - P391: Collect spillage.[1][2]

Step-by-Step Disposal Protocol for Lesinurad

This protocol outlines the necessary steps for the safe handling and disposal of lesinurad in a
laboratory or clinical research setting.

1. Regulatory Assessment and Classification:

o Consult Institutional EHS: Before disposal, contact your institution's Environmental Health
and Safety (EHS) department to determine if lesinurad is classified as a hazardous waste
under the Resource Conservation and Recovery Act (RCRA) or other local regulations.[4][5]
While one safety data sheet indicates the discarded product is not considered a "hazardous
waste" under RCRA 40 CFR 261, this can vary based on formulation and local interpretation.

[1]
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Review Safety Data Sheet (SDS): Always review the most current SDS for lesinurad and
any formulations containing it. The SDS provides specific hazard information and disposal
recommendations.[1][2][3]

. Personal Protective Equipment (PPE) and Handling:

Standard PPE: Wear appropriate personal protective equipment, including gloves and safety
glasses, when handling lesinurad.

Avoid Dust Generation: When handling solid forms, avoid creating dust.[1]

Hygiene: Wash hands thoroughly after handling the compound.[1][2][3]

. Primary Disposal Method: Accredited Incineration:

Segregate Waste: Designate a specific, clearly labeled waste container for lesinurad and
any materials contaminated with it (e.g., weighing boats, contaminated PPE).

Professional Disposal: The recommended disposal method is incineration operated by an
accredited disposal contractor.[1] Arrange for pickup and disposal through your institution's
EHS-approved hazardous waste vendor.[4]

Prohibited Disposal: Never pour lesinurad waste, even in small quantities, down drains,
sewers, or into water courses due to its high aquatic toxicity.[1]

. Spill Management Protocol:

Containment: Prevent the spill from spreading and entering drains, sewers, or watercourses.

[1]

Cleanup: For solid spills, avoid dust generation. Carefully transfer the spilled material into a
suitable, labeled container for disposal.[1]

Decontamination: Wash the spillage area with water. Collect the cleaning materials and
water for proper disposal as hazardous waste.[1]

Reporting: Report the spill to your EHS department in accordance with institutional policy.
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5. Empty Container Disposal:

e Residue Hazard: Empty containers will retain product residue and should be treated as
hazardous. Observe all hazard precautions on the label.[1]

e Disposal: Dispose of empty containers through the same accredited incineration service
used for the chemical waste. Do not place in regular trash unless explicitly permitted by EHS
after thorough decontamination.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

lesinurad in a professional setting.
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Preparation & Assessment

DO NOT:
- Pour down drain/sewer
- Dispose in regular trash

Unused Lesinurad or
Contaminated Waste Generated

Consult Institutional EHS &
Review Safety Data Sheet (SDS)

:

Is waste classified as
RCRA Hazardous?

Yes No
Disposal Pathway
Segregate in Labeled Segregate in Labeled
RCRA Hazardous Waste Container Non-RCRA Pharmaceutical Waste Container

o

Arrange Pickup by Accredited
Hazardous Waste Vendor

Final Disposal:
Approved Incineration Facility

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of lesinurad waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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